Cas no 133833-94-0 (4-hydroxy-5-methyl-1,3-thiazole-2-carboxylic acid)

• Product Name: 4-hydroxy-5-methyl-1,3-thiazole-2-carboxylic acid
• CAS No: 133833-94-0
• MF: C₅H₅NO₃S
• MW: 159.163100004196
• MDL: MFCD18817023
• CID: 899790
• PubChem ID: 15691763
• Update Time: 2026-04-29

4-hydroxy-5-methyl-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylic acid, 4-hydroxy-5-methyl-
• 4-hydroxy-5-methyl-1,3-thiazole-2-carboxylic acid

• MDL： MFCD18817023

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-hydroxy-5-methyl-1,3-thiazole-2-carboxylic acid

Recent Advances in the Study of 4-Hydroxy-5-methyl-1,3-thiazole-2-carboxylic Acid (CAS: 133833-94-0) and Its Applications in Chemical Biology and Medicine

4-Hydroxy-5-methyl-1,3-thiazole-2-carboxylic acid (CAS: 133833-94-0) is a thiazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique heterocyclic structure, has shown promising potential in various applications, including drug development, enzyme inhibition, and as a building block for more complex molecules. Recent studies have explored its synthesis, biological activity, and potential therapeutic applications, making it a focal point for researchers in the field.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of bioactive molecules. Recent research has demonstrated that 4-hydroxy-5-methyl-1,3-thiazole-2-carboxylic acid can be efficiently synthesized through multi-step organic reactions, with optimized yields and purity. Its structural features, including the hydroxyl and carboxylic acid functional groups, make it a versatile scaffold for further chemical modifications. These modifications have led to the development of novel compounds with enhanced biological activities, particularly in targeting enzymes involved in inflammatory and metabolic pathways.

In addition to its synthetic utility, studies have investigated the biological activities of 4-hydroxy-5-methyl-1,3-thiazole-2-carboxylic acid itself. Preliminary in vitro assays have revealed its potential as an inhibitor of certain enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in the inflammatory response. These findings suggest its possible application in the development of anti-inflammatory agents. Furthermore, its interactions with bacterial enzymes have been explored, indicating a potential role in antimicrobial drug development.

Another significant advancement is the exploration of this compound's role in metal coordination chemistry. Researchers have synthesized and characterized metal complexes incorporating 4-hydroxy-5-methyl-1,3-thiazole-2-carboxylic acid as a ligand. These complexes have exhibited interesting catalytic and medicinal properties, including antioxidant and anticancer activities. For instance, certain transition metal complexes have shown promising results in inhibiting cancer cell proliferation, opening new avenues for cancer therapy research.

Despite these promising developments, challenges remain in the practical application of 4-hydroxy-5-methyl-1,3-thiazole-2-carboxylic acid. Issues such as solubility, stability, and bioavailability need to be addressed to fully harness its therapeutic potential. Recent studies have focused on derivatization and formulation strategies to overcome these limitations, with some success in improving the compound's pharmacokinetic properties.

In conclusion, 4-hydroxy-5-methyl-1,3-thiazole-2-carboxylic acid (CAS: 133833-94-0) represents a valuable compound in chemical biology and medicinal chemistry, with diverse applications ranging from drug development to catalysis. Ongoing research continues to uncover new facets of its biological and chemical properties, paving the way for innovative therapeutic strategies. Future studies should focus on optimizing its structure-activity relationships and exploring its potential in combination therapies and targeted drug delivery systems.